Cas no 1361046-86-7 (4,4,5,5-Tetramethyl-2-(pent-1-en-2-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(pent-1-en-2-yl)-1,3,2-dioxaborolane
• CAS No: 1361046-86-7
• MF: C₁₁H₂₁BO₂
• MW: 196.094243764877
• MDL: MFCD31390435
• CID: 5463228
• PubChem ID: 123897364
• Update Time: 2025-07-19

4,4,5,5-Tetramethyl-2-(pent-1-en-2-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• Z2732140747
• 4,4,5,5-tetramethyl-2-(pent-1-en-2-yl)-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(1-methylenebutyl)-
• 4,4,5,5-tetramethyl-2-(pent-1-en-2-yl)-1,3,2-dioxab orolane
• G75224
• EN300-26556119
• 1361046-86-7
• 4,4,5,5-Tetramethyl-2-(pent-1-en-2-yl)-1,3,2-dioxaborolane

• MDL： MFCD31390435
• Inchi： 1S/C11H21BO2/c1-7-8-9(2)12-13-10(3,4)11(5,6)14-12/h2,7-8H2,1,3-6H3
• InChI Key： GCYIFXCXTTWRIB-UHFFFAOYSA-N
• SMILES： O1B(C(=C)CCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 196.1634601 g/mol
• Monoisotopic Mass: 196.1634601 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.10
• Topological Polar Surface Area: 18.5

Additional information on 4,4,5,5-Tetramethyl-2-(pent-1-en-2-yl)-1,3,2-dioxaborolane

Recent Advances in the Application of 4,4,5,5-Tetramethyl-2-(pent-1-en-2-yl)-1,3,2-dioxaborolane (CAS: 1361046-86-7) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 4,4,5,5-Tetramethyl-2-(pent-1-en-2-yl)-1,3,2-dioxaborolane (CAS: 1361046-86-7) has garnered significant attention in the fields of chemical biology and pharmaceutical research. This boronic ester derivative has emerged as a versatile building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, which are pivotal for the construction of complex molecular architectures. The unique structural features of this compound, including its dioxaborolane ring and pentenyl substituent, contribute to its reactivity and stability, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the role of 4,4,5,5-Tetramethyl-2-(pent-1-en-2-yl)-1,3,2-dioxaborolane in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a key intermediate in the preparation of boron-containing therapeutics, which are increasingly recognized for their potential in treating diseases such as cancer and inflammatory disorders. The ability of this compound to participate in selective and efficient coupling reactions has enabled the rapid assembly of diverse chemical libraries, facilitating high-throughput screening for novel drug candidates.

One of the most notable advancements involves the application of this boronic ester in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that selectively degrade target proteins via the ubiquitin-proteasome system. The incorporation of 4,4,5,5-Tetramethyl-2-(pent-1-en-2-yl)-1,3,2-dioxaborolane into PROTAC designs has been shown to enhance their pharmacokinetic properties and target engagement, as reported in a 2023 study published in the Journal of Medicinal Chemistry. This research underscores the compound's potential in addressing challenges related to drug resistance and undruggable targets.

In addition to its pharmaceutical applications, 4,4,5,5-Tetramethyl-2-(pent-1-en-2-yl)-1,3,2-dioxaborolane has been employed in chemical biology for the development of fluorescent probes and imaging agents. Its boron center can form stable complexes with diols and other nucleophiles, enabling the design of sensors for detecting biologically relevant molecules. A recent study in ACS Chemical Biology demonstrated the use of this compound in creating a turn-on fluorescent probe for glucose monitoring, highlighting its utility in diagnostic applications.

Despite these promising developments, challenges remain in optimizing the synthetic routes and scalability of 4,4,5,5-Tetramethyl-2-(pent-1-en-2-yl)-1,3,2-dioxaborolane. Current research efforts are focused on improving its yield and purity while minimizing byproduct formation. Furthermore, investigations into its metabolic stability and toxicity profiles are ongoing to ensure its suitability for clinical applications. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area.

In conclusion, 4,4,5,5-Tetramethyl-2-(pent-1-en-2-yl)-1,3,2-dioxaborolane (CAS: 1361046-86-7) represents a valuable tool in modern chemical biology and pharmaceutical research. Its versatility in synthesis, coupled with its potential therapeutic and diagnostic applications, positions it as a compound of significant interest for future studies. As research continues to uncover new uses and refine existing methodologies, this boronic ester is poised to play an increasingly important role in advancing drug discovery and chemical biology.